Ethyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C16H18N2O4S/c1-4-22-16(20)12-9(2)13(23-14(12)17)15(19)18-10-7-5-6-8-11(10)21-3/h5-8H,4,17H2,1-3H3,(H,18,19)
• InChI Key: JEZBCBFVAXJLDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)NC2=CC=CC=C2OC)N
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• CAS No.: 332867-79-5

Description

Molecular Structure Analysis

The molecular structure of Ethyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate is not directly available in the literature.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not explicitly mentioned in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources.

Scientific Research Applications

Dye Synthesis and Textile Application Ethyl 2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and its variants have been employed in synthesizing novel heterocyclic disperse dyes with a thiophene moiety. These dyes exhibit promising dyeing performance on polyester fabrics, offering shades such as yellow, deep pink, brown, and brownish purple. Despite showing very good levelness and fastness properties, their photostability tends to be poor. This research highlights the potential of these compounds in textile dyeing and fabric coloration processes, although further studies on enhancing photostability might be necessary (Iyun et al., 2015).

Synthesis of Organic Compounds Ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate has been reported to react with 1,3-dicarbonyl compounds. During these reactions, corresponding ketones are eliminated, resulting in the formation of ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d]pyrimidine-7-carboxylates. This indicates the compound's utility in the synthesis of thieno[3,4-d]pyrimidines, showcasing its significance in organic synthesis and potentially in the development of new pharmaceuticals or materials (Ryndina et al., 2002).

Complexation with Metals and Dye Application The compound has been used in the synthesis of disperse dyes, which were subsequently complexed with metals such as copper, cobalt, and zinc. These metal-complexed dyes were applied to polyester and nylon 6.6 fabrics, showing good dyeing performance, levelness, and fastness properties. The study underscores the compound's role in fabric dyeing and the potential enhancements in dye properties through metal complexation (Abolude et al., 2021).

Mechanism of Action

The mechanism of action of Ethyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate is not directly available in the literature.

Safety and Hazards

The safety and hazards associated with Ethyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate are not directly available in the literature.

Future Directions

The future directions for the research and application of Ethyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate are not explicitly mentioned in the available resources.